Cas no 69868-08-2 (Heptadecanoic acid,2-ethyl-)

• Product Name: Heptadecanoic acid,2-ethyl-
• CAS No: 69868-08-2
• MF: C₁₉H₃₈O₂
• MW: 298.503826618195
• CID: 512839
• PubChem ID: 112167
• Update Time: 2025-04-19

Heptadecanoic acid,2-ethyl- Chemical and Physical Properties

Names and Identifiers

• Heptadecanoic acid,2-ethyl-
• 2-ethylheptadecanoic acid
• Heptadecanoic acid, 2-ethyl-
• NS00061469
• EINECS 274-170-1
• 69868-08-2
• SCHEMBL2492860
• DTXSID50887681

• Inchi： 1S/C19H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18(4-2)19(20)21/h18H,3-17H2,1-2H3,(H,20,21)
• InChI Key： GLPAVTPSAJIFMB-UHFFFAOYSA-N
• SMILES： OC(C(CC)CCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 298.28734
• Monoisotopic Mass: 298.287
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.8865 (rough estimate)
• Boiling Point: 380.63°C (estimate)
• Flash Point: 234.5°C
• Refractive Index: 1.4458 (estimate)
• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids